molecular formula C22H23N3O6S B11212070 2-[1-(1,1-Dioxo-1H-1lambda~6~,2-benzothiazol-3-yl)piperidin-2-yl]ethyl 3-methyl-4-nitrobenzoate CAS No. 6816-78-0

2-[1-(1,1-Dioxo-1H-1lambda~6~,2-benzothiazol-3-yl)piperidin-2-yl]ethyl 3-methyl-4-nitrobenzoate

Cat. No.: B11212070
CAS No.: 6816-78-0
M. Wt: 457.5 g/mol
InChI Key: OZEOXSLYMDLCBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a mouthful, but its structure reveals its significance. Let’s break it down:

    Core Structure: It consists of a ring (a six-membered nitrogen-containing heterocycle) fused to a ring (a bicyclic system containing sulfur and nitrogen).

    Functional Groups: The compound bears a group (NO₂) and an group (COOCH₃) on the benzene ring.

    Purpose: Researchers have explored its diverse applications, from medicinal chemistry to materials science.

Preparation Methods

Synthetic Routes:

    Piperidine Derivative Synthesis: Start with (a precursor) and react it with . The amine group in the latter forms a bond with the piperidine ring, yielding our target compound.

    Esterification: Introduce the (containing the ester group) to the piperidine-benzothiazole intermediate. This reaction forms the ester linkage.

    Purification: Isolate the product through recrystallization or chromatography.

Industrial Production:

    Batch Synthesis: In the lab, chemists follow the steps above.

    Continuous Flow Synthesis: Industries may use flow reactors for scalability.

Chemical Reactions Analysis

    Reduction: The nitro group can be reduced to an amino group (NH₂) using reducing agents like and .

    Substitution: The ester group can undergo nucleophilic substitution reactions.

    Common Reagents: , , and .

    Major Products: Reduced nitro compound and various substituted derivatives.

Scientific Research Applications

    Medicinal Chemistry: Investigate its potential as an , , or agent.

    Materials Science: Explore its use in , , or .

Mechanism of Action

    Targets: It may interact with enzymes, receptors, or cellular components.

    Pathways: Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Properties

CAS No.

6816-78-0

Molecular Formula

C22H23N3O6S

Molecular Weight

457.5 g/mol

IUPAC Name

2-[1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidin-2-yl]ethyl 3-methyl-4-nitrobenzoate

InChI

InChI=1S/C22H23N3O6S/c1-15-14-16(9-10-19(15)25(27)28)22(26)31-13-11-17-6-4-5-12-24(17)21-18-7-2-3-8-20(18)32(29,30)23-21/h2-3,7-10,14,17H,4-6,11-13H2,1H3

InChI Key

OZEOXSLYMDLCBD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)OCCC2CCCCN2C3=NS(=O)(=O)C4=CC=CC=C43)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.